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Compound of Interest

Compound Name: Sulfaclozine sodium

Cat. No.: B1498937 Get Quote

Introduction

Sulfaclozine sodium, a sulfonamide derivative, is a widely utilized chemotherapeutic agent in

the poultry industry. It exhibits both antibacterial and anticoccidial properties, making it effective

for the treatment and control of several significant poultry diseases, including coccidiosis, fowl

cholera, and salmonellosis. This technical guide provides a comprehensive overview of the

pharmacodynamics of sulfaclozine sodium in poultry, intended for researchers, scientists, and

drug development professionals.

Mechanism of Action
Sulfaclozine, like other sulfonamides, functions as a competitive antagonist of para-

aminobenzoic acid (PABA). PABA is an essential precursor for the synthesis of folic acid in

bacteria and protozoa. By inhibiting the enzyme dihydropteroate synthetase (DHPS),

sulfaclozine blocks the conversion of PABA to dihydrofolic acid, a critical step in the folic acid

synthesis pathway. This disruption of folic acid synthesis ultimately inhibits the production of

nucleic acids (DNA and RNA), leading to a bacteriostatic or coccidiostatic effect. At high

concentrations, particularly in urine, it can exert a bactericidal action. The peak activity of

sulfaclozine against coccidia is during the second generation of schizonts, with some effect on

the first generation as well.
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Animal Preparation

Drug Administration

Sample Collection & Analysis

Data Interpretation

Select 14 male
broiler chickens (30-day-old)

Divide into two
groups (n=7)

Group 1:
60 mg/kg IV

Group 2:
60 mg/kg Intracrop

Collect blood at specified
time points (0-72h)

Separate serum

Analyze serum using HPLC

Calculate pharmacokinetic
parameters

Statistical analysis
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To cite this document: BenchChem. [The Pharmacodynamics of Sulfaclozine Sodium in
Poultry: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1498937#pharmacodynamics-of-sulfaclozine-
sodium-in-poultry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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